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Compound of Interest

Compound Name: 2-Propylcyclohexanone

Cat. No.: B1346617 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of 2-
propylcyclohexanone, tailored for researchers, scientists, and professionals in drug

development. This document collates critical physicochemical data and outlines relevant

experimental methodologies.

Physicochemical Data of 2-Propylcyclohexanone
2-Propylcyclohexanone, a substituted cyclic ketone, possesses distinct physical properties

that are crucial for its handling, application, and synthesis. The following table summarizes key

quantitative data for this compound.
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Property Value Unit Source

Boiling Point 198 °C [1]

492.69 K
Joback Calculated

Property[2]

Density 0.91 g/cm³ [1]

Molecular Formula C₉H₁₆O [1][2][3][4]

Molecular Weight 140.22 g/mol [1][2][5]

Flash Point 69.2 °C [1]

Refractive Index 1.444 [1]

CAS Registry Number 94-65-5 [1][2][3][4]

Experimental Protocols
Detailed experimental protocols for determining the specific boiling point and density of 2-
propylcyclohexanone are not extensively published. However, standard methodologies for

ketones are applicable.

1. Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of small quantities

of liquid is the capillary method.[6]

Apparatus: A melting point apparatus, a small test tube, a capillary tube (sealed at one end),

and a thermometer are required.

Procedure:

A small amount of the 2-propylcyclohexanone sample is placed into the small test tube.

The capillary tube is inverted and placed into the test tube containing the sample.[6]
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The assembly is heated. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a stream of bubbles.[6]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[6]

This occurs when the vapor pressure of the sample equals the atmospheric pressure.[6]

2. Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter. The

principle involves measuring the mass of a known volume of the liquid at a specific

temperature.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a constant-temperature bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the 2-propylcyclohexanone sample and placed in a constant-

temperature bath until it reaches thermal equilibrium.

The pycnometer is removed from the bath, carefully dried, and weighed again.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

3. Qualitative Analysis for Ketone Functional Group (2,4-Dinitrophenylhydrazine Test)

This test is a standard procedure to confirm the presence of a carbonyl group in an aldehyde or

ketone.[7][8]
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Reagent: A solution of 2,4-dinitrophenylhydrazine in a suitable solvent (e.g., ethanol and

phosphoric acid).[9][10]

Procedure:

A few drops of the 2-propylcyclohexanone sample are added to the 2,4-

dinitrophenylhydrazine reagent.[7]

The mixture is shaken and allowed to stand.

The formation of a yellow to orange-red precipitate (a dinitrophenylhydrazone) indicates a

positive test for a carbonyl group.[7][8]
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Caption: Workflow for Boiling Point Determination.

Qualitative Ketone Identification
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Caption: Logic for Ketone Functional Group Test.

Simplified Synthesis Pathway

2-Alkylcyclohexanones can be synthesized through various methods, including the free-radical

addition of cyclohexanone to alkenes or via a Dieckmann cyclization followed by alkylation.[11]

[12][13]
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Caption: Simplified Free-Radical Synthesis Route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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